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Compound of Interest

Compound Name: Sacubitrilat-d4

Cat. No.: B12417161 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sacubitrilat-d4 is the deuterated form of Sacubitrilat, the active metabolite of the neprilysin

inhibitor Sacubitril. Due to its isotopic labeling, Sacubitrilat-d4 serves as an ideal internal

standard for quantitative bioanalytical assays, such as those employing liquid chromatography-

tandem mass spectrometry (LC-MS/MS), for the determination of Sacubitrilat in biological

matrices.[1][2][3] Accurate preparation of a stock solution is the foundational step for reliable

and reproducible experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of Sacubitrilat-d4 stock solutions.

Physicochemical and Storage Data
Proper handling and storage of Sacubitrilat-d4 are crucial for maintaining its integrity and

ensuring the accuracy of subsequent experiments. The following tables summarize key

quantitative data regarding the physical properties, recommended storage conditions, and

solubility of Sacubitrilat-d4.

Table 1: Physical and Chemical Properties of Sacubitrilat-d4
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Property Value Reference

Molecular Formula C₂₂H₂₁D₄NO₅ [1][4]

Molecular Weight 387.46 g/mol [1][4]

Appearance White to off-white solid [1]

Unlabeled CAS No. 149709-44-4 [1][4]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid (Powder) -20°C 3 years [1]

4°C 2 years [1]

2-8°C Long-term [4]

In Solvent -80°C 6 months [1][5]

-20°C 1 month [1][5]

Table 3: Solubility Information

Solvent Concentration Notes Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (258.09

mM)

Ultrasonic assistance

is recommended. Use

of newly opened,

anhydrous DMSO is

advised as the solvent

is hygroscopic.

[1]

Acetonitrile:DMSO

(1:9, v/v)
Not specified

Used for preparing

stock solutions for LC-

MS/MS applications.

[2]
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Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol details the steps for preparing a 10 mM stock solution of Sacubitrilat-d4 in

DMSO.

Materials and Equipment:

Sacubitrilat-d4 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Before opening, allow the vial of Sacubitrilat-d4 powder to equilibrate to room

temperature for a minimum of 60 minutes. This prevents condensation of atmospheric

moisture onto the hygroscopic compound.

Weighing: Tare the analytical balance with a clean, empty microcentrifuge tube. Carefully

weigh the desired amount of Sacubitrilat-d4 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.87 mg of the compound.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube containing the Sacubitrilat-d4 powder. Based on the molecular weight of 387.46 g/mol

, the volume of DMSO required can be calculated using the formula:
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Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 3.87 mg to make a 10 mM solution: Volume (mL) = (3.87 mg / 387.46 mg/mmol) / 10

mmol/L = 1.0 mL

Table 4: Example Volumes for Preparing Sacubitrilat-d4 Stock Solutions

Desired Concentration Mass of Sacubitrilat-d4 Volume of DMSO

1 mM 1 mg 2.58 mL

5 mM 5 mg 2.58 mL

10 mM 10 mg 2.58 mL

10 mM 1 mg 0.258 mL

Dissolution: Tightly cap the tube and vortex thoroughly for 30-60 seconds. To ensure

complete dissolution, place the tube in an ultrasonic water bath for 5-10 minutes.[1] Visually

inspect the solution to confirm that no solid particles remain.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed

vials.[1][5]

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[1][5] Ensure vials are clearly labeled with the compound

name, concentration, solvent, and preparation date.

Workflow Visualization
The following diagram illustrates the key steps in the preparation of a Sacubitrilat-d4 stock

solution.
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Preparation Phase

Dissolution Phase

Storage Phase

1. Equilibrate Vial
to Room Temperature

2. Weigh Sacubitrilat-d4
Powder

60 min

3. Add Anhydrous
DMSO

4. Vortex
Thoroughly

5. Sonicate to Ensure
Complete Dissolution

5-10 min

6. Aliquot into
Single-Use Vials

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Sacubitrilat-d4 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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